Cas no 4235-06-7 (Benzo[c]phenanthren-2-amine)

• Product Name: Benzo[c]phenanthren-2-amine
• CAS No: 4235-06-7
• MF: C₁₈H₁₃N
• MW: 243.302524328232
• CID: 334562
• PubChem ID: 297654
• Update Time: 2025-04-19

Benzo[c]phenanthren-2-amine Chemical and Physical Properties

Names and Identifiers

• Benzo[c]phenanthren-2-amine
• 2-Benzo< c> phenantrylamin; 2-Amino-benzo< c> phenanthren; NSC171257; AG-F-50573; CTK1D8733; AC1L6RY8; 2-aminobenzo[c]phenanthrene; 2-aminobenzo< c> phenanthrene;
• NSC171257
• Benzo(c)phenanthren-2-amine
• DTXSID30305055
• RUDUZSVUMOSISI-UHFFFAOYSA-N
• 4235-06-7
• NSC-171257
• 2-Bnzo[c]phenanthrenamine

• Inchi： 1S/C18H13N/c19-15-10-9-13-6-8-14-7-5-12-3-1-2-4-16(12)18(14)17(13)11-15/h1-11H,19H2
• InChI Key： RUDUZSVUMOSISI-UHFFFAOYSA-N
• SMILES： NC1C=CC2=CC=C3C=CC4C=CC=CC=4C3=C2C=1

Computed Properties

• Exact Mass: 243.10489
• Monoisotopic Mass: 243.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02
• LogP: 5.30960